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Compound Focus: 3-Bromo-7-Nitroindazole

CAS No.: 74209-34-0

Cat. No.: S589245

Comparison with Other NOS Inhibitors

To help you select the right research tool, the table below compares 3-Bromo-7-nitroindazole with other

common classes of NOS inhibitors, highlighting differences in selectivity and typical experimental effects.

Inhibitor Selectivity Profile Key Experimental Findings & Notes

| 3-Bromo-7-nitroindazole | Selective nNOS inhibitor [1] [2] | - Spatial Memory: Impaired acquisition and

retention in Morris water maze [3] [1].

¢ Neuroprotection: Attenuated brain ischemic injury in diabetic stroke model [2].

¢ Side Effects: Did not affect locomotor activity or blood pressure at studied doses [3] [1]. | | L-NAME
(Nw-Nitro-L-arginine methyl ester) | Non-selective NOS inhibitor [4] | - Anxiety: Induced anxiolytic
effects when microinjected into specific brain regions [4].

e Cardiovascular: Increases blood pressure [4]. | | 7-Nitroindazole (7-NI) | nNOS inhibitor [4] | -
Anxiety: Reduced anxiety-like responses in rats [4].

¢ Antinociception: Displays antinociceptive action [4]. | | S-Methylthiocitrulline (SMTC) | nNOS-
preferring inhibitor [4] | - Noted for a certain affinity for nNOS [4]. | | Aminoguanidine (AG) | Selective
iNOS inhibitor [4] | - Used in models targeting inducible NO production [4]. | | L-NIL (L-N6-(1-
Iminoethyl)-lysine) | Relatively affine for INOS [4] | - Used to selectively inhibit the inducible isoform

[4]. |
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Key Experimental Data and Protocols

Here is a summary of foundational experimental data and methodologies for 3-Bromo-7-nitroindazole from

the research literature.

Experimental . Dosage & Key Outcome
Species/Model o ) Results
Context Administration Measures

| Spatial Learning & Memory [3] | Male Wistar rats | 20 mg/kg/day, i.p., for 5 days | - Morris Water

Maze: Escape latency, time in target quadrant [3].

¢ Molecular Analysis: BDNF mRNA in hippocampus [3]. | - Impaired acquisition and probe trial
performance [3].

e Prevented training-induced increase in hippocampal BDNF mRNA [3]. | | Diabetic Stroke [2] | Type 2
Diabetic Rats (HFD/STZ) with MCAO | 3, 10, 30 mg/kg, i.p., single dose at reperfusion | - Infarct &
Edema Volume: TTC staining [2].

¢ ER Stress Markers: CHOP, GRP78 protein levels [2]. | - Dose-dependent reduction in infarct and
edema [2].

e Decreased ER stress proteins GRP78 and CHOP [2]. |

NNOS Signaling and Inhibitor Mechanism

This diagram illustrates the role of nNOS in synaptic plasticity and how 3-Bromo-7-nitroindazole exerts its

effects.
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Research Considerations
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e nNOS vs. iNOS in Disease: The role of INOS is complex; while often associated with pathology,
recent research suggests it also has constitutive physiological functions, prompting a re-evaluation of
therapeutic strategies targeting iNOS [5] [6].

¢ Beyond the Brain: 3-Bromo-7-nitroindazole has shown research utility beyond neuroscience,
demonstrating protective effects in models of diabetic stroke by inhibiting ER stress pathways
involving CHORP [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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